N-[(1,3-benzothiazol-2-yl)methyl]cyclopropanamine

• IUPAC Name: N-(1,3-benzothiazol-2-ylmethyl)cyclopropanamine
• InChI: InChI=1S/C11H12N2S/c1-2-4-10-9(3-1)13-11(14-10)7-12-8-5-6-8/h1-4,8,12H,5-7H2
• InChI Key: GCWLXPWZFXOBII-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC2=NC3=CC=CC=C3S2
• Molecular Formula: C11H12N2S
• Molecular Weight: 204.29 g/mol
• CAS RN: 1182986-24-8

Description

Benzothiazole is a bicyclic compound that is part of many synthetic and natural products. It’s an important scaffold in medicinal chemistry and has been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The benzothiazole ring system consists of a benzene ring fused to a thiazole ring. The thiazole ring is a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. For example, they can participate in condensation reactions with aldehydes to form 2-substituted benzothiazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzothiazole derivative would depend on its exact structure. For example, the compound’s solubility, melting point, and boiling point can be influenced by the presence and position of different functional groups.

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Anticancer Applications : Benzothiazoles, including derivatives similar to N-[(1,3-benzothiazol-2-yl)methyl]cyclopropanamine, have been explored for their potential as chemotherapeutic agents. The 2-arylbenzothiazole moiety, in particular, is under development for treating cancer due to its ability to act as a ligand to various biomolecules. This structural simplicity and synthetic accessibility offer promising avenues for drug discovery and development in oncology (Kamal, Hussaini, & Malik, 2015).

Antimicrobial and Antiviral Properties : Benzothiazole derivatives also display significant antimicrobial and antiviral activities. These properties make benzothiazoles a key focus for developing new therapeutic agents to combat infectious diseases. Their broad spectrum of pharmacological activities includes action against bacteria, viruses, and fungi, highlighting their importance in medicinal chemistry and potential for diverse therapeutic applications (Elamin, Abd Elaziz, & Abdallah, 2020).

Neuroprotective Effects : Certain benzothiazole derivatives have been studied for their neuroprotective properties. For example, riluzole, a benzothiazole, has shown efficacy in extending survival and delaying the progression of amyotrophic lateral sclerosis (ALS), demonstrating the potential of benzothiazoles in neurodegenerative disease treatment (Bryson, Fulton, & Benfield, 1996).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity, suggesting that they may target proteins involved in the survival and replication ofMycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to inhibition of the target’s function

Biochemical Pathways

Given the reported anti-tubercular activity of benzothiazole derivatives, it can be inferred that the compound may interfere with pathways essential for the survival and replication ofMycobacterium tuberculosis .

Result of Action

Benzothiazole derivatives have been reported to exhibit inhibitory activity againstMycobacterium tuberculosis, suggesting that they may lead to the death of these bacteria .

Safety and Hazards

The safety and hazards associated with a specific benzothiazole derivative would depend on its exact structure. Some benzothiazole derivatives may be harmful if swallowed, cause skin irritation, or cause serious eye damage.

Future Directions

Benzothiazole derivatives continue to be an active area of research due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring new biological activities, and optimizing the properties of these compounds for potential therapeutic applications.